Cas no 82132-68-1 (3-Bromo-5,6,7,8-tetrahydroquinoline)

3-Bromo-5,6,7,8-tetrahydroquinoline structure

82132-68-1 structure

Product Name:3-Bromo-5,6,7,8-tetrahydroquinoline

CAS No:82132-68-1

MF:C₉H₁₀BrN

MW:212.086401462555

MDL:MFCD11111668

CID:1030745

PubChem ID:53485154

Update Time:2024-10-27

3-Bromo-5,6,7,8-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5,6,7,8-tetrahydroquinoline
- 3-Bromo-5,6,7,8-tetrahydroquinoline (ACI)
- AKOS015924456
- AS-36636
- SCHEMBL5120809
- CS-0102098
- 82132-68-1
- SY260113
- PB43504
- DA-02602
- DTXSID20704396
- MFCD11111668
- QUINOLINE, 3-BROMO-5,6,7,8-TETRAHYDRO-
- MDL： MFCD11111668
- Inchi： 1S/C9H10BrN/c10-8-5-7-3-1-2-4-9(7)11-6-8/h5-6H,1-4H2
- InChI Key： FKERWWYCYWMBHC-UHFFFAOYSA-N
- SMILES： BrC1C=C2CCCCC2=NC=1

Computed Properties

Exact Mass: 211
Monoisotopic Mass: 211
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9A^2
XLogP3: 2.8

3-Bromo-5,6,7,8-tetrahydroquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UM773-200mg	3-Bromo-5,6,7,8-tetrahydroquinoline	82132-68-1	95+%	200mg	564.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UM773-50mg	3-Bromo-5,6,7,8-tetrahydroquinoline	82132-68-1	95+%	50mg	247.0CNY	2021-08-04
Chemenu	CM143394-1g	3-Bromo-5,6,7,8-tetrahydroquinoline	82132-68-1	95%	1g	$505	2021-08-05
abcr	AB461077-250 mg	3-Bromo-5,6,7,8-tetrahydroquinoline; .	82132-68-1		250mg	€341.40	2023-04-22
abcr	AB461077-1 g	3-Bromo-5,6,7,8-tetrahydroquinoline; .	82132-68-1		1g	€565.00	2023-04-22
Chemenu	CM143394-250mg	3-Bromo-5,6,7,8-tetrahydroquinoline	82132-68-1	95%	250mg	$54	2024-07-23
Chemenu	CM143394-1g	3-Bromo-5,6,7,8-tetrahydroquinoline	82132-68-1	95%	1g	$206	2024-07-23
Chemenu	CM143394-5g	3-Bromo-5,6,7,8-tetrahydroquinoline	82132-68-1	95%	5g	$1069	2023-02-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UM773-1g	3-Bromo-5,6,7,8-tetrahydroquinoline	82132-68-1	95+%	1g	2525.0CNY	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UM773-250mg	3-Bromo-5,6,7,8-tetrahydroquinoline	82132-68-1	95+%	250mg	1278CNY	2021-05-08

3-Bromo-5,6,7,8-tetrahydroquinoline Production Method

Production Method 1

1256360-50-5

82132-68-1

Reaction Conditions

1.1 Reagents: Copper bromide (CuBr2) Solvents: Methanol , Water ; 4 h, 75 °C

Reference

Competent Route to Unsymmetric Dimer Architectures: Total Syntheses of (-)-Lycodine and (-)-Complanadines A and B, and Evaluation of Their Neurite Outgrowth Activities

Zhao, Le; et al, Chemistry - A European Journal, 2017, 23(4), 802-812

Production Method 2

82132-68-1

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , N-Bromosuccinimide Solvents: Dichloromethane ; 0 °C → rt; 2 h, rt

Reference

3-selective halogenation of pyridines via zincke imine intermediates

Boyle, Benjamin T.; et al, ChemRxiv, 2022, 1, 1-10

Production Method 3

10500-57-9

73183-34-3

82132-68-1

Reaction Conditions

1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium Solvents: Tetrahydrofuran ; 11 h, 75 °C
2.1 Reagents: Copper bromide (CuBr2) Solvents: Methanol , Water ; 4 h, 75 °C

Reference

Competent Route to Unsymmetric Dimer Architectures: Total Syntheses of (-)-Lycodine and (-)-Complanadines A and B, and Evaluation of Their Neurite Outgrowth Activities

Zhao, Le; et al, Chemistry - A European Journal, 2017, 23(4), 802-812

Production Method 4

2075-45-8

82132-68-1

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Hydroxylamine-O-sulfonic acid Solvents: Water ; 30 min, < 60 °C
1.2 Reagents: Sodium periodate Solvents: Water ; 12 h, 0 °C; 0 °C → rt
2.1 Solvents: Chloroform ; 5 min, 0 °C; 30 min, 0 °C → 45 °C

Reference

Inverse Electron Demand Diels-Alder Reactions of 1,2,3-Triazines: Pronounced Substituent Effects on Reactivity and Cycloaddition Scope

Anderson, Erin D.; et al, Journal of the American Chemical Society, 2011, 133(31), 12285-12292

Production Method 5

10500-57-9

82132-68-1

Reaction Conditions

1.1 Reagents: Bis(pinacolato)diborane Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium Solvents: Tetrahydrofuran ; 11 h, 75 °C
1.2 Reagents: Copper bromide (CuBr2) Solvents: Methanol , Water ; 4 h, 75 °C

Reference

Competent Route to Unsymmetric Dimer Architectures: Total Syntheses of (-)-Lycodine and (-)-Complanadines A and B, and Evaluation of Their Neurite Outgrowth Activities

Zhao, Le; et al, Chemistry - A European Journal, 2017, 23(4), 802-812

Production Method 6

10500-57-9

82132-68-1

Reaction Conditions

1.1 Reagents: 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine , Bis(pinacolato)diborane Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium Solvents: Tetrahydrofuran ; 11 h, 75 °C
1.2 Reagents: Copper bromide (CuBr2) Solvents: Methanol ; 4 h, 75 °C; 75 °C → rt
1.3 Reagents: Ammonium hydroxide Solvents: Water ; rt

Reference

Total Syntheses of Complanadines A and B

Zhao, Le; et al, Angewandte Chemie, 2013, 52(6), 1722-1725

Production Method 7

1125-99-1

97925-43-4

82132-68-1

Reaction Conditions

1.1 Reagents: Titanium Catalysts: Tetrachlorobis(tetrahydrofuran)titanium Solvents: 1,4-Dioxane ; 2 h, rt
1.2 Solvents: 1,4-Dioxane ; 12 h, 100 °C; 10 min, 100 °C → rt
1.3 Reagents: Potassium carbonate Solvents: Water ; 5 min, rt

Reference

Substituted pyridines from isoxazoles: scope and mechanism

Lee, Seokjoo; et al, Organic & Biomolecular Chemistry, 2022, 20(33), 6630-6636

Production Method 8

1125-99-1

114078-88-5

82132-68-1

Reaction Conditions

1.1 Solvents: Chloroform ; 5 min, 0 °C; 30 min, 0 °C → 45 °C

Reference

Inverse Electron Demand Diels-Alder Reactions of 1,2,3-Triazines: Pronounced Substituent Effects on Reactivity and Cycloaddition Scope

Anderson, Erin D.; et al, Journal of the American Chemical Society, 2011, 133(31), 12285-12292

Production Method 9

82132-68-1

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , N-Bromosuccinimide Solvents: Dichloromethane ; 0 °C; 2 h

Reference

Halogenation of the 3-position of pyridines through Zincke imine intermediates

Boyle, Benjamin T. ; et al, Science (Washington, 2022, 378(6621), 773-779

Production Method 10

10500-57-9

358-23-6

103-49-1

82132-68-1

Reaction Conditions

1.1 Solvents: Ethyl acetate ; 5 min, -78 °C; 30 min, -78 °C
1.2 Reagents: Collidine Solvents: Ethyl acetate ; -78 °C; 30 min, -78 °C; -78 °C → rt; 30 min, rt
2.1 Reagents: Trifluoroacetic acid , N-Bromosuccinimide Solvents: Dichloromethane ; 0 °C; 2 h

Reference

Halogenation of the 3-position of pyridines through Zincke imine intermediates

Boyle, Benjamin T. ; et al, Science (Washington, 2022, 378(6621), 773-779

Production Method 11

10500-57-9

358-23-6

103-49-1

82132-68-1

Reaction Conditions

1.1 Solvents: Ethyl acetate ; 5 min, -78 °C; 30 min, -78 °C
1.2 Reagents: Collidine Solvents: Ethyl acetate ; -78 °C; 30 min, -78 °C; 30 min, -78 °C → rt
2.1 Reagents: Trifluoroacetic acid , N-Bromosuccinimide Solvents: Dichloromethane ; 0 °C → rt; 2 h, rt

Reference

3-selective halogenation of pyridines via zincke imine intermediates

Boyle, Benjamin T.; et al, ChemRxiv, 2022, 1, 1-10